3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one

• Molecular Formula: C18H17ClN2O5S
• Molecular Weight: 408.9 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methyl]-6-morpholin-4-ylsulfonyl-1,3-benzoxazol-2-one
• InChI: InChI=1S/C18H17ClN2O5S/c19-14-3-1-13(2-4-14)12-21-16-6-5-15(11-17(16)26-18(21)22)27(23,24)20-7-9-25-10-8-20/h1-6,11H,7-10,12H2
• InChI Key: ASVKSPLXVANSHG-UHFFFAOYSA-N
• SMILES: C1COCCN1S(=O)(=O)C2=CC3=C(C=C2)N(C(=O)O3)CC4=CC=C(C=C4)Cl

Description

3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one, also known as PMB-6, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. PMB-6 belongs to the class of benzoxazolone derivatives and has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.

Mechanism of Action

The exact mechanism of action of 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one is not fully understood. However, it is believed to inhibit the activity of various enzymes and signaling pathways involved in inflammation and cancer growth. 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one has been shown to inhibit the activity of NF-κB, a transcription factor involved in the regulation of inflammatory cytokines. It also inhibits the activity of COX-2, an enzyme involved in the production of prostaglandins, which are known to promote inflammation. 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one has also been shown to inhibit the activity of several kinases involved in cancer growth, including AKT and ERK.
Biochemical and physiological effects:
3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and inhibit the activity of COX-2, resulting in a decrease in inflammation. 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells, leading to a decrease in cancer growth. Additionally, 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one has been found to inhibit the replication of several viruses, including influenza A virus and HIV.

Advantages and Limitations for Lab Experiments

3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one has several advantages for lab experiments. It is easy to synthesize and purify, making it a viable option for large-scale production. It has also been extensively studied for its potential therapeutic applications, making it a promising candidate for further research. However, there are also limitations to using 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one in lab experiments. The exact mechanism of action is not fully understood, and further research is needed to fully elucidate its biological activity. Additionally, the potential side effects of 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one need to be further investigated.

Future Directions

There are several future directions for the research of 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one. One potential direction is to further investigate its anti-inflammatory activity and potential use as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to investigate its anti-cancer activity and potential use as a treatment for various types of cancer. Additionally, further research is needed to fully understand the mechanism of action of 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one and its potential side effects. Overall, 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one has shown promising potential as a therapeutic agent, and further research is needed to fully explore its potential applications.
In conclusion, 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. The synthesis of 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one involves the reaction of 4-chlorobenzylamine and 4-morpholinosulfonyl chloride with 2-hydroxybenzoyl chloride in the presence of a base. 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. Its exact mechanism of action is not fully understood, but it is believed to inhibit the activity of various enzymes and signaling pathways involved in inflammation and cancer growth. 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one has several advantages for lab experiments, including ease of synthesis and purification, but further research is needed to fully understand its potential applications and side effects.

Synthesis Methods

The synthesis of 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one involves the reaction of 4-chlorobenzylamine and 4-morpholinosulfonyl chloride with 2-hydroxybenzoyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain pure 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one. The synthesis of 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one has been optimized to improve yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. Additionally, 3-(4-chlorobenzyl)-6-(4-morpholinylsulfonyl)-1,3-benzoxazol-2(3H)-one has demonstrated anti-viral activity against several viruses, including influenza A virus and human immunodeficiency virus (HIV).